molecular formula C16H14N2O2S B5690348 2-methoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide

2-methoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide

Cat. No. B5690348
M. Wt: 298.4 g/mol
InChI Key: KTBLEHUIVRNFAR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-methoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide is a chemical compound that has been widely studied in scientific research due to its potential applications in various fields. This compound is also known as MBZM and has been synthesized using different methods.

Mechanism of Action

The exact mechanism of action of MBZM is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes or receptors, leading to the observed biological effects. MBZM has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been shown to inhibit the activity of cyclooxygenase-2, an enzyme involved in inflammation.
Biochemical and Physiological Effects:
MBZM has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. MBZM has also been shown to inhibit the activity of cyclooxygenase-2, leading to anti-inflammatory effects. In addition, MBZM has been studied for its potential use as a probe for imaging amyloid plaques in Alzheimer's disease.

Advantages and Limitations for Lab Experiments

MBZM has several advantages and limitations for lab experiments. One advantage is its potential use as a probe for imaging amyloid plaques in Alzheimer's disease. Another advantage is its ability to inhibit the growth of cancer cells and induce apoptosis. However, one limitation is the limited availability of MBZM, which can make it difficult to conduct large-scale experiments. Another limitation is the potential toxicity of MBZM, which requires careful handling and monitoring.

Future Directions

There are several future directions for the study of MBZM. One direction is to further investigate its potential use as a probe for imaging amyloid plaques in Alzheimer's disease. Another direction is to explore its potential use in combination with other drugs for the treatment of cancer. Additionally, further studies are needed to determine the optimal dosage and administration of MBZM for maximum efficacy and minimal toxicity.

Synthesis Methods

MBZM can be synthesized using various methods, including the reaction of 2-amino-6-methylbenzothiazole with 2-methoxybenzoyl chloride in the presence of a base. Another method involves the reaction of 2-methoxybenzoic acid with thionyl chloride to form 2-methoxybenzoyl chloride, which is then reacted with 2-amino-6-methylbenzothiazole in the presence of a base. The yield of MBZM using these methods ranges from 60% to 80%.

Scientific Research Applications

MBZM has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to exhibit antitumor, anti-inflammatory, and antimicrobial activities. MBZM has also been studied for its potential use as a probe for imaging amyloid plaques in Alzheimer's disease.

properties

IUPAC Name

2-methoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H14N2O2S/c1-10-7-8-12-14(9-10)21-16(17-12)18-15(19)11-5-3-4-6-13(11)20-2/h3-9H,1-2H3,(H,17,18,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KTBLEHUIVRNFAR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=CC=C3OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H14N2O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

298.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-methoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.